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Organ-Specific Accumulation & Light Regulation

The following tables consolidate key findings on GPV distribution and the factors influencing its

accumulation.

Table 1: GPV Accumulation in Different Plant Organs of *Psychotria leiocarpa* This data is derived from

field-grown plants [1].

Plant Organ GPV Content (% of Dry Weight)
Leaves 2.5%

Fruit Pulp 1.5%

Stems 0.2%

Seeds 0.1%

Roots Not Detected

Table 2: Factors Regulating GPV Accumulation in Seedlings This information is synthesized from

multiple studies on aseptic seedlings and light treatments [1] [2].
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Effect on GPV

Factor . Notes /| Experimental Context
Accumulation

Organ Restricted to shoots Not detected in roots [1].

Specificity

Light Exposure

Light Quality

Plant
Development

Increases
accumulation

Stimulated by Blue and
Far-Red light

Highly dynamic

Independent of sucrose supply in the culture medium [1].

White light also induces accumulation in a
photosynthesis-independent fashion [2].

Changes during development and reproductive
organogenesis; highest concentrations found in floral
buds and flowers [2].

Experimental Workflows for Key Findings

Here are the methodologies used in the cited research to establish the above data.

Experiment 1: Establishing Organ-Specific Accumulation

This protocol was used to generate the data in Table 1 [1].

¢ Plant Material: Field-grown Psychotria leiocarpa plants.
e Sample Collection: Leaves, fruit pulp, stems, seeds, and roots were collected.
¢ Alkaloid Isolation: The indole alkaloid was isolated from the leaves.

e Structure Elucidation: The structure was determined to be N,B3-D-glucopyranosyl vincosamide
(GPV) using spectroscopic analysis.

¢ Quantification: The amounts of GPV in different organs were determined and expressed as a
percentage of dry weight.

Experiment 2: Investigating Light Regulation in Seedlings
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This protocol was used to establish the light-dependent accumulation of GPV, as summarized in Table 2 [1]

[2].

Plant Material: Aseptic seedlings of Psychotria leiocarpa.
Growth Conditions: Seedlings were grown under controlled conditions.
Light Treatments:
o Seedlings were exposed to light, with some experiments varying the light quality (e.g., blue, far-
red, white) [2].
o Control treatments involved growing seedlings in darkness.
o The supply of sucrose in the culture medium was manipulated to test for energy dependency
[1].
Age-Dependent Analysis: GPV accumulation was measured in seedlings of different ages [1].
Measurement: GPV levels in the shoots and roots of the seedlings were analyzed and quantified.

Mechanism of Light Regulation and Proposed
Workflow

The accumulation of GPV is tightly regulated by light. The diagram below integrates the experimental

workflow with the hypothesized molecular mechanism based on general plant redox biology [2] [3].
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Diagram of GPV light regulation, integrating experimental workflow and molecular mechanism.

Research Applications and Implications

The dynamic and light-regulated accumulation of GPV has significant implications for both basic and

applied research [2]:
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e Stress Physiology: GPV functions as an effective antioxidant, and its light-induced accumulation
helps maintain redox balance, contributing to the plant's tolerance to high doses of UV-B radiation.

e Biomass Optimization: Understanding how light conditions stimulate GPV accumulation provides a
means to improve alkaloid yields in plant biomass for potential pharmacological applications.

Limitations and Future Research

It is important to note that the detailed quantitative data on organ-specific accumulation comes from a single
study published in 2004 [1]. While more recent research confirms the light-regulation and antioxidant role of
GPV [2], a comprehensive, contemporary quantitative profile across plant organs under various controlled

conditions would be a valuable addition to the scientific literature.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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